Cas no 2228245-25-6 (1-(5-nitrothiophen-2-yl)cyclopropylmethanol)

• Product Name: 1-(5-nitrothiophen-2-yl)cyclopropylmethanol
• CAS No: 2228245-25-6
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6122749
• PubChem ID: 165587959
• Update Time: 2025-05-20

1-(5-nitrothiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrothiophen-2-yl)cyclopropylmethanol
• EN300-1815051
• [1-(5-nitrothiophen-2-yl)cyclopropyl]methanol
• 2228245-25-6

• Inchi： 1S/C8H9NO3S/c10-5-8(3-4-8)6-1-2-7(13-6)9(11)12/h1-2,10H,3-5H2
• InChI Key： OXEBTZSZSJVLOK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(CO)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on 1-(5-nitrothiophen-2-yl)cyclopropylmethanol

1-(5-Nitrothiophen-2-yl)cyclopropylmethanol: A Comprehensive Overview

1-(5-Nitrothiophen-2-yl)cyclopropylmethanol, also known by its CAS number 2228245-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a thiophene moiety and a hydroxymethyl group. The presence of the nitro group on the thiophene ring adds complexity to its electronic properties, making it a valuable subject for both theoretical and experimental studies.

The synthesis of 1-(5-nitrothiophen-2-yl)cyclopropylmethanol has been explored through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the stereochemical effects on biological activity. These developments highlight the compound's potential in drug discovery and material science.

Recent studies have focused on the electronic properties of 1-(5-nitrothiophen-2-yl)cyclopropylmethanol, particularly its ability to act as a redox-active component in organic electronics. Researchers have demonstrated that the compound exhibits interesting charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Furthermore, its thiophene-based structure contributes to strong π-conjugation, enhancing its suitability for applications in optoelectronics.

In terms of biological activity, 1-(5-nitrothiophen-2-yl)cyclopropylmethanol has shown promise as a potential anticancer agent. Preclinical studies indicate that the compound can selectively inhibit the growth of certain cancer cell lines by modulating key signaling pathways. The nitro group plays a critical role in this activity, as it enhances the compound's ability to penetrate cellular membranes and interact with intracellular targets.

The physical and chemical properties of CAS 2228245-25-6 have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies reveal that the compound exists in a stable conformation due to the rigidity imparted by the cyclopropane ring. This structural rigidity is believed to contribute to its unique reactivity and biological effects.

In conclusion, 1-(5-nitrothiophen-2-yl)cyclopropylmethanol, with its CAS number 2228245-25-6, represents a multifaceted compound with applications spanning from organic electronics to pharmacology. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.